![molecular formula C23H20BrN3O3S2 B2715352 7-acetyl-2-((4-bromobenzyl)thio)-3-(furan-2-ylmethyl)-5,6,7,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(3H)-one CAS No. 1185010-67-6](/img/structure/B2715352.png)
7-acetyl-2-((4-bromobenzyl)thio)-3-(furan-2-ylmethyl)-5,6,7,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(3H)-one
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Description
7-acetyl-2-((4-bromobenzyl)thio)-3-(furan-2-ylmethyl)-5,6,7,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C23H20BrN3O3S2 and its molecular weight is 530.46. The purity is usually 95%.
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Scientific Research Applications
Antinociceptive and Anti-inflammatory Applications
A study has synthesized derivatives that exhibit significant antinociceptive and anti-inflammatory activities. The compounds were evaluated using the tail-flick technique and carrageenan-induced paw edema test, demonstrating their potential as pain relievers and anti-inflammatory agents without detailed mention of 7-acetyl-2-((4-bromobenzyl)thio)-3-(furan-2-ylmethyl)-5,6,7,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(3H)-one specifically but suggesting a methodological approach relevant to its class (T. Selvam et al., 2012).
Cytotoxic Activities
Research into the cytotoxic activities of thieno[2,3-d]pyrimidine derivatives against cancer cell lines highlights the potential application of these compounds in cancer therapy. Quantum-chemical calculations were performed to understand the molecular properties of the compounds, indicating their applicability in designing drugs with specific cytotoxic profiles (Z. Kökbudak et al., 2020).
Antimicrobial Activity
Several studies have synthesized new derivatives of thieno[2,3-d]pyrimidin-4(3H)-one with demonstrated antibacterial and antifungal activities. These compounds were tested against various strains of bacteria and fungi, including Staphylococcus aureus and Candida species, showing the potential of these compounds in developing new antimicrobial agents. The synthesis approach and biological testing methodologies provide a basis for further exploration of the antimicrobial potential of this compound derivatives (B. Kahveci et al., 2020).
Properties
IUPAC Name |
11-acetyl-5-[(4-bromophenyl)methylsulfanyl]-4-(furan-2-ylmethyl)-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20BrN3O3S2/c1-14(28)26-9-8-18-19(12-26)32-21-20(18)22(29)27(11-17-3-2-10-30-17)23(25-21)31-13-15-4-6-16(24)7-5-15/h2-7,10H,8-9,11-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJBPPMDFOXPMHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC4=CC=C(C=C4)Br)CC5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20BrN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
530.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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